Cas no 39891-60-6 (3-methyl-2,3-dihydrobenzofuran-3-carbaldehyde)

• Product Name: 3-methyl-2,3-dihydrobenzofuran-3-carbaldehyde
• CAS No: 39891-60-6
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 4650678
• Update Time: 2025-06-30

3-methyl-2,3-dihydrobenzofuran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxaldehyde, 2,3-dihydro-3-methyl-
• 3-methyl-2,3-dihydrobenzofuran-3-carbaldehyde

• Inchi： 1S/C10H10O2/c1-10(6-11)7-12-9-5-3-2-4-8(9)10/h2-6H,7H2,1H3
• InChI Key： NNJBTIIOAFIUKT-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(C)(C=O)C1

Additional information on 3-methyl-2,3-dihydrobenzofuran-3-carbaldehyde

3-Methyl-2,3-Dihydrobenzofuran-3-Carbaldehyde: A Comprehensive Overview

3-Methyl-2,3-dihydrobenzofuran-3-carbaldehyde, also known by its CAS number CAS No. 39891-60-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of aromatic aldehydes, characterized by its unique structure that combines a benzofuran framework with an aldehyde functional group. The benzofuran moiety, which is a fused bicyclic system consisting of a benzene ring and a furan ring, imparts distinctive electronic and steric properties to the molecule. The presence of the methyl group further modifies its reactivity and physical properties.

The synthesis of 3-methyl-2,3-dihydrobenzofuran-3-carbaldehyde has been extensively studied, with researchers exploring various methodologies to achieve high yields and selectivity. One common approach involves the oxidation of suitable precursors, such as alcohols or ketones, under controlled conditions. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes. For instance, the use of transition metal catalysts or enzymatic systems has shown promise in achieving selective transformations.

In terms of applications, 3-methyl-2,3-dihydrobenzofuran-3-carbaldehyde has found utility in diverse areas. Its aldehyde functionality makes it a valuable precursor in organic synthesis, particularly in the construction of complex molecules with biological relevance. For example, it has been employed as an intermediate in the synthesis of natural product analogs and bioactive compounds. Additionally, the compound's aromaticity and conjugation make it a potential candidate for applications in materials science, such as in the development of organic semiconductors or optoelectronic materials.

Recent studies have highlighted the potential of 3-methyl-2,3-dihydrobenzofuran-3-carbaldehyde as a building block for drug discovery. Researchers have investigated its role in modulating cellular pathways and its potential as an anti-cancer agent. For instance, a study published in 2022 demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, suggesting its potential as a lead compound for further drug development.

The physical properties of 3-methyl-2,3-dihydrobenzofuran-3-carbaldehyde are also worth noting. Its melting point and boiling point are consistent with those of similar aromatic aldehydes, making it suitable for use under various reaction conditions. The compound is typically stable under normal storage conditions but may undergo oxidation or polymerization under certain circumstances.

In conclusion, 3-methyl-2,3-dihydrobenzofuran-3-carbaldehyde is a versatile compound with a wide range of applications across different disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of novel materials and therapeutic agents.